Cas no 1502504-75-7 (2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine)

• Product Name: 2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine
• CAS No: 1502504-75-7
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 6039694
• PubChem ID: 82614302
• Update Time: 2025-06-11

2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6506651
• 1502504-75-7
• 2-[3-(2,2,2-trifluoroethyl)phenyl]propan-1-amine
• 2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine

• Inchi： 1S/C11H14F3N/c1-8(7-15)10-4-2-3-9(5-10)6-11(12,13)14/h2-5,8H,6-7,15H2,1H3
• InChI Key： HAYWZWJIOVVDEY-UHFFFAOYSA-N
• SMILES： FC(CC1=CC=CC(=C1)C(C)CN)(F)F

Computed Properties

• Exact Mass: 217.10783394g/mol
• Monoisotopic Mass: 217.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine

Professional Introduction to 2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine (CAS No. 1502504-75-7)

2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1502504-75-7, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly the presence of a trifluoroethyl side chain and an amine functional group, make it a valuable candidate for further investigation in medicinal chemistry.

The< strong>trifluoroethyl group is known for its ability to enhance metabolic stability and lipophilicity, which are critical factors in drug design. This modification can significantly influence the pharmacokinetic properties of a molecule, making it more suitable for therapeutic applications. In contrast, the amine functionality provides a site for further chemical modifications, allowing researchers to tailor the compound's properties to specific biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. These studies suggest that 2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and metabolic pathways. Such findings are particularly relevant given the increasing prevalence of chronic diseases associated with these pathways.

In the realm of drug discovery, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. The structural motif present in 2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine aligns well with current trends in medicinal chemistry, where bioisosteric replacements and functional group modifications are employed to optimize drug-like properties. The incorporation of fluorinated aliphatic chains has been shown to improve both pharmacokinetic profiles and target engagement.

The< strong>amine group in this compound also opens up possibilities for covalent binding strategies, which are increasingly being explored in targeted cancer therapies. By designing molecules that can form stable covalent bonds with specific protein targets, researchers aim to enhance treatment efficacy while minimizing off-target effects. The< strong>trifluoroethyl moiety's stability under physiological conditions makes it an ideal candidate for such applications.

The pharmacological potential of 2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine has not yet been fully elucidated, but preliminary studies suggest its utility in addressing unmet medical needs. For instance, its structural similarity to known bioactive compounds suggests that it may serve as a scaffold for developing new therapeutic agents. The< strong>trifluoroethyl group's ability to modulate electronic properties and lipophilicity further enhances its appeal as a pharmacophore.

Ongoing research is focused on exploring the synthetic pathways that can be employed to produce this compound efficiently and in high purity. Advances in green chemistry principles have also prompted investigations into sustainable methods for fluorinated compound synthesis. Such efforts are crucial for ensuring that the development of new pharmaceuticals aligns with environmental stewardship goals.

The intersection of organic chemistry and computational biology has revolutionized how new drug candidates are identified and optimized. By leveraging high-throughput screening technologies and machine learning algorithms, researchers can rapidly assess the potential biological activity of compounds like 2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine. These tools have already been instrumental in identifying lead compounds for several therapeutic areas.

In conclusion, 2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine represents a promising avenue for pharmaceutical innovation. Its unique structural features and predicted biological activities make it a compelling subject for further study. As research continues to uncover new applications for this compound and related derivatives, its importance in drug discovery is likely to grow significantly.